Ethyl 4-((2,6-difluorophenyl)carbonyl)piperazinecarboxylate
Description
Ethyl 4-((2,6-difluorophenyl)carbonyl)piperazinecarboxylate, also known as DF-4 or CEP-9722, is a novel compound that has gained significant attention in the field of medicinal chemistry. It is a piperazine-based molecule that has shown promising results in various scientific research applications.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
Ethyl 4-((2,6-difluorophenyl)carbonyl)piperazinecarboxylate and related compounds are synthesized using various methods, including Friedel-Crafts acylation and hydration, starting from easily available materials like piperidine-4-carboxylic acid and ethyl carbonochloridate (Zheng Rui, 2010).
Crystal Structure Analysis
The crystal structure of related compounds has been analyzed, revealing details such as chair conformation of piperazine rings and dihedral angles formed by the piperazine and benzene rings (Md. Serajul Haque Faizi, Musheer Ahmad, & Irina A. Golenya, 2016).
Applications in Material Synthesis and Drug Development
Labeling for Metabolic Studies
Compounds like CV-4093 (2HCl), which involve this compound, have been synthesized for studying metabolism and distribution in test animals (N. Tada, M. Kajino, Masazumi Watanabe, & N. Hayashi, 1989).
Antimicrobial and Antifungal Research
Novel compounds, including fluoroquinolones with piperazine derivatives, have been synthesized and tested for their in vivo activity against pathogens like Mycobacterium tuberculosis (A. Shindikar & C. Viswanathan, 2005).
Chemical Analysis and Chromatography
- Chromatographic Study: The relationship between structural and chromatographic parameters of piperazine derivatives, including this compound, has been explored using techniques like cellulose tris(4-methylbenzoate) stationary phases (Z. Chilmonczyk, Lukasz Sienicki, B. Lozowicka, Małgorzata Lisowska-Kuźmicz, A. Jończyk, & H. Aboul‐Enein, 2005).
Novel Synthesis Methods and Molecular Studies
Innovative Synthesis Methods
Research has been conducted on novel methods for synthesizing piperazine derivatives, including carbonylation reactions at specific C−H bonds (Y. Ishii, N. Chatani, F. Kakiuchi, & S. Murai, 1997).
Molecular Imaging and Labeling
this compound derivatives have been labeled with positron emitters for imaging 5-HT1A receptors and studying metabolic pathways (Shuiyu Lu, Jinsoo Hong, J. Musachio, F. Chin, E. S. Vermeulen, H. Wikström, & V. Pike, 2005).
properties
IUPAC Name |
ethyl 4-(2,6-difluorobenzoyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F2N2O3/c1-2-21-14(20)18-8-6-17(7-9-18)13(19)12-10(15)4-3-5-11(12)16/h3-5H,2,6-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJYGPIVTJVMXPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=C(C=CC=C2F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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